Cas no 1261985-08-3 (5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid)

• Product Name: 5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid
• CAS No: 1261985-08-3
• MF: C₁₄H₉NO₃S
• MW: 271.291162252426
• MDL: MFCD18317757
• CID: 5178024
• Update Time: 2026-03-05

5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-[BENZO(B)THIOPHEN-2-YL]-2-HYDROXYNICOTINIC ACID
• 5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid

• MDL： MFCD18317757
• Inchi： 1S/C14H9NO3S/c16-13-10(14(17)18)5-9(7-15-13)12-6-8-3-1-2-4-11(8)19-12/h1-7H,(H,15,16)(H,17,18)
• InChI Key： YVDFJFBBRSSJPX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1=CNC(C(C(=O)O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 483
• XLogP3: 2.7
• Topological Polar Surface Area: 94.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid

Comprehensive Overview of 5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid (CAS No. 1261985-08-3)

5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid (CAS No. 1261985-08-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its benzo[b]thiophene and hydroxynicotinic acid moieties, is often explored for its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize therapeutic efficacy.

In recent years, the demand for small molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine. 5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid is frequently discussed in forums and scientific literature as a promising scaffold for targeted therapy. Its CAS No. 1261985-08-3 is often searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening (HTS) and medicinal chemistry projects.

The compound's benzo[b]thiophene core is known for its electron-rich properties, which contribute to its ability to interact with various biological targets. This feature makes it a candidate for drug design in oncology and neurodegenerative diseases. Additionally, the hydroxynicotinic acid moiety enhances its solubility and bioavailability, addressing common challenges in pharmacokinetics. These attributes align with current trends in AI-driven drug discovery, where computational models predict compound behavior to accelerate R&D.

From a synthetic chemistry perspective, 5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or microwave-assisted synthesis. These methods are favored for their efficiency and scalability, meeting the needs of industrial and academic labs. The compound's CAS No. 1261985-08-3 is also linked to patents exploring its derivatives for intellectual property (IP) protection, a hot topic in biotech innovation.

Environmental and regulatory considerations are critical when working with such compounds. While 5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). This aligns with the growing emphasis on green chemistry and sustainable synthesis, which are frequently searched topics in scientific communities.

In summary, 5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid (CAS No. 1261985-08-3) represents a versatile building block in modern drug development. Its integration into precision medicine and computational chemistry workflows underscores its potential to address unmet medical needs. As research progresses, this compound is poised to remain a focal point in pharmaceutical innovation.